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Compound of Interest

Compound Name: Triphenylvalsartan

CAS No.: 195435-23-5

Cat. No.: B573538

Get Quote

Welcome to the technical support center for the bioanalysis of valsartan. This guide is designed

for researchers, scientists, and drug development professionals to navigate the complexities of

matrix effects in LC-MS/MS assays. Here, we will delve into the causes of these effects and

provide practical, field-proven troubleshooting strategies and detailed protocols to ensure the

accuracy and reliability of your bioanalytical data.

Frequently Asked Questions (FAQs)
Q1: What are matrix effects and why are they a
significant concern in the bioanalysis of valsartan?
A1: Matrix effects refer to the alteration of an analyte's ionization efficiency—either suppression

or enhancement—by co-eluting endogenous components from the biological matrix (e.g.,

plasma, serum, urine).[1][2] These interfering substances, such as phospholipids, salts, and

proteins, are not typically detected by the mass spectrometer but can profoundly impact the

signal of the target analyte, valsartan.[1] This interference can lead to inaccurate and imprecise

quantitative results, thereby compromising the integrity of pharmacokinetic and bioequivalence

studies.[3][4]
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Q2: What is the most prevalent type of matrix effect
observed during valsartan analysis?
A2: Ion suppression is the most commonly encountered matrix effect in the LC-MS/MS analysis

of valsartan, particularly when employing electrospray ionization (ESI).[1][5] This phenomenon

occurs when co-eluting matrix components interfere with the desolvation and ionization

processes of valsartan within the ESI source, resulting in a diminished signal intensity.[4]

Phospholipids are frequently identified as major contributors to ion suppression in plasma and

serum samples.[1][5][6]

Q3: How can I definitively determine if my valsartan
assay is being impacted by matrix effects?
A3: Two primary methods are widely used to assess the presence and extent of matrix effects:

Post-Column Infusion: This qualitative technique involves infusing a constant flow of a

valsartan standard solution into the mobile phase after the analytical column but before the

mass spectrometer.[7][8] A blank, extracted matrix sample is then injected. Any deviation—a

dip or a rise—in the stable signal baseline indicates the retention time at which ion

suppression or enhancement is occurring.[1][5] This information is crucial for modifying the

chromatographic method to separate the valsartan peak from these zones of interference.

Post-Extraction Spike Analysis: This is a quantitative approach.[7] The peak response of an

analyte spiked into a pre-extracted blank matrix is compared to the response of the analyte

in a neat solution at the same concentration.[1] The matrix effect can be quantified using the

following formula:

Matrix Effect (%) = (Peak Area in Post-Extracted Spike / Peak Area in Neat Solution) x 100

A value less than 100% indicates ion suppression, while a value greater than 100%

suggests ion enhancement.

Troubleshooting Guides
Issue 1: I'm observing poor peak shape and/or low
signal intensity for valsartan in my plasma samples.
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This is a classic indicator of significant ion suppression.[1]

Troubleshooting Steps:

Confirm Matrix Effects: Begin by performing a post-column infusion experiment to pinpoint

the retention time regions where ion suppression is most pronounced.[1]

Optimize Chromatography:

Increase Retention: Modify your mobile phase composition or gradient to increase the

retention of valsartan, shifting its elution away from the early-eluting, highly suppressing

matrix components like phospholipids.

Alternative Stationary Phases: Consider using a column with a different stationary phase

chemistry (e.g., phenyl-hexyl instead of C18) to alter selectivity and improve separation

from interfering compounds.

Enhance Sample Preparation: A simple protein precipitation (PPT) method may not be

sufficient to remove all interfering components.[5] Consider more rigorous cleanup

techniques as detailed in the protocols below.

Issue 2: My analyte recovery is inconsistent or lower
than expected after Solid-Phase Extraction (SPE).
Inconsistent recovery can introduce significant variability into your results.

Troubleshooting Steps:

Evaluate SPE Method Parameters:

Conditioning and Equilibration: Ensure the sorbent is properly conditioned and equilibrated

to the pH of the sample load solution. Inadequate equilibration can lead to poor analyte

retention.

Sample pH: Valsartan is an acidic drug. Adjust the pH of your sample to be at least two pH

units below its pKa to ensure it is in its neutral form for optimal retention on a reversed-

phase sorbent.[5]
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Wash Steps: The wash solvent should be strong enough to remove interferences but not

so strong that it elutes valsartan. Experiment with different solvent strengths.

Elution Solvent: Confirm that the elution solvent is sufficiently strong to fully desorb

valsartan from the sorbent. You may need to increase the solvent strength or volume.[9]

Check for Channeling: A flow rate that is too rapid during sample loading can lead to

incomplete binding. A slow, consistent flow is recommended.[1]

Issue 3: I'm seeing high variability in my Quality Control
(QC) samples across the analytical run.
Inconsistent results across a batch often point to variable matrix effects between individual

samples or issues with the internal standard.[1]

Troubleshooting Steps:

Assess Internal Standard (IS) Performance: Plot the peak area of your internal standard for

all samples in the batch.[10] Significant fluctuations (e.g., greater than ±50% of the mean)

can indicate inconsistent pipetting, variable extraction efficiency, or that the IS itself is

suffering from inconsistent matrix effects.[1][10]

Switch to a Stable Isotope-Labeled (SIL) Internal Standard: If you are using a structural

analog as an IS, it may not be adequately compensating for the matrix effects experienced

by valsartan.[11] A stable isotope-labeled internal standard, such as Valsartan-d9, is the gold

standard as it co-elutes and experiences nearly identical ionization effects as the analyte,

providing more reliable correction.[11][12][13]

Implement a More Robust Sample Cleanup: Sample-to-sample variability is often due to

differing levels of endogenous interferents.[2] A more rigorous sample preparation method,

such as SPE or specialized phospholipid removal plates, can significantly reduce this

variability.[5][6]

Utilize Matrix-Matched Calibrants: Always prepare your calibration standards and QC

samples in the same biological matrix as your study samples to help compensate for

consistent matrix effects.[1]
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Data Presentation
Table 1: Comparison of Common Sample Preparation
Techniques for Valsartan Bioanalysis

Parameter
Protein
Precipitation (PPT)

Liquid-Liquid
Extraction (LLE)

Solid-Phase
Extraction (SPE)

Analyte Recovery 75-87%[1][14] 81-97%[1][14] 78-97%[1][9]

Matrix Effect High[1] Moderate[1] Low[1][9]

Throughput High Moderate[5] Moderate to High[5]

Cost Low[14] Low to Moderate[14] High[5]

Selectivity Low Moderate[5] High[5]

Recommendation

Suitable for early-

stage discovery where

high throughput is

prioritized.

A good balance of

cost and cleanliness.

Recommended for

method validation and

regulated studies to

minimize matrix

effects.[5][9]

Experimental Protocols
Protocol 1: Post-Column Infusion Experiment
Objective: To qualitatively identify regions of ion suppression or enhancement in the

chromatogram.

Materials:

LC-MS/MS system

Syringe pump

Tee-union

Valsartan standard solution (e.g., 100 ng/mL in mobile phase)
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Extracted blank plasma/serum samples

Procedure:

Set up the LC system with your analytical column and mobile phase conditions.

Connect the outlet of the analytical column to one inlet of a tee-union.

Connect the syringe pump, containing the valsartan standard solution, to the second inlet of

the tee-union.

Connect the outlet of the tee-union to the MS ion source.

Begin infusing the valsartan solution at a low, constant flow rate (e.g., 10 µL/min).

Once a stable baseline signal for valsartan is observed in the MS, inject a blank, extracted

matrix sample onto the LC column.

Monitor the valsartan signal throughout the chromatographic run. Dips in the baseline

indicate ion suppression, while peaks indicate ion enhancement.

Protocol 2: Solid-Phase Extraction (SPE) for Valsartan
from Human Plasma
Objective: To achieve high analyte recovery and significantly reduce matrix effects.

Materials:

Polymeric reversed-phase SPE cartridges (e.g., HLB, 30 mg/1 mL)[9]

Methanol (MeOH)

Deionized water

Formic acid (FA)

Acetonitrile (ACN)
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Human plasma sample

Valsartan-d9 internal standard

Procedure:

Sample Pre-treatment: To 200 µL of plasma, add 20 µL of Valsartan-d9 internal standard

solution. Vortex briefly. Add 200 µL of 2% formic acid in water and vortex.

Cartridge Conditioning: Condition the SPE cartridge with 1 mL of MeOH followed by 1 mL of

deionized water.[9]

Sample Loading: Load the pre-treated plasma sample onto the conditioned cartridge at a

slow, steady flow rate (approx. 1 mL/min).

Washing: Wash the cartridge with 1 mL of 5% MeOH in water to remove polar interferences.

Elution: Elute valsartan and the internal standard with 1 mL of MeOH or ACN.[9]

Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

at 40°C. Reconstitute the residue in 200 µL of the mobile phase.[9]

Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Visualization
Troubleshooting Workflow for Matrix Effects
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Caption: A decision tree for systematically troubleshooting matrix effects.
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Mechanism of Ion Suppression by Phospholipids
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Caption: How phospholipids suppress the ionization of valsartan in the ESI source.

References
Matuszewski, B. K. (2006). Standard line slopes as a measure of a relative matrix effect in

quantitative HPLC–MS bioanalysis. J Chromatogr B Analyt Technol Biomed Life Sci, 830,

293-300. Available at: [Link]

Labsci @ Pittcon. (2025). Strategies for Dealing with Matrix Suppression in LC/MS/MS

Bioanalyses. Available at: [Link]

Taylor, P. J. (2005). Matrix effects: the Achilles heel of quantitative high-performance liquid

chromatography-electrospray-tandem mass spectrometry. Clin Biochem, 38(4), 328-34.

Available at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b573538/docs?utm_src=pdf-body-img#technical-support-center-troubleshooting-matrix-effects-in-valsartan-bioanalysis
https://pubmed.ncbi.nlm.nih.gov/16309967/
https://www.labsci.pittcon.org/strategies-for-dealing-with-matrix-suppression-in-lc-ms-ms-bioanalyses
https://pubmed.ncbi.nlm.nih.gov/15766741/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patel, K. et al. (2011). Review Article on Matrix Effect in Bioanalytical Method Development.

International Journal of MediPharm Research. Available at: [Link]

Mei, H. et al. (2003). Strategies for the Detection and Elimination of Matrix Effects in

Quantitative LC–MS Analysis. Chromatography Online. Available at: [Link]

Al-Shdefat, R. et al. (2023). A Selective and Accurate LC-MS/MS Method for Simultaneous

Quantification of Valsartan and Hydrochlorothiazide in Human Plasma. Molecules, 28(4),

1642. Available at: [Link]

Pravin, C. et al. (2012). Matrix effect in bioanalysis an overview. International Journal of

Pharmaceutical and Phytopharmacological Research. Available at: [Link]

Ismaiel, O. A. et al. (2016). Innovations and Strategies of Sample Preparation Techniques to

Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available at:

[Link]

P, V. S. et al. (2013). Bio- analytical method development and validation of Valsartan by

precipitation method with HPLC-MS/MS: Application to a pharmacokinetic study. Journal of

Chemical and Pharmaceutical Research, 5(8), 19-27. Available at: [Link]

Abdel-Aziz, M. et al. (2017). Development and Validation of a LC-MS/MS Method for the

Determination of Valsartan in Human Plasma after Protein Precipitation or Liquid-Liquid

Extraction. Journal of Analytical & Bioanalytical Techniques, 8(4). Available at: [Link]

P, V. S. et al. (2013). Bio- analytical method development and validation of Valsartan by

precipitation method with HPLC-MS/MS: Application to a pharmacokinetic study. Journal of

Chemical and Pharmaceutical Research, 5(8), 19-27. Available at: [Link]

Singh, S. K. et al. (2012). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION

OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. Journal of Applied

Pharmaceutical Science, 2(5), 166-173. Available at: [Link]

Abdel-Aziz, M. et al. (2017). Development and Validation of a LC-MS/MS Method for the

Determination of Valsartan in Human Plasma after Protein Precipitation or Liquid-Liquid

Extraction. Journal of Analytical & Bioanalytical Techniques, 8(4). Available at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.ijmpr.com/index.php/ijmpr/article/view/143
https://www.chromatographyonline.com/view/strategies-detection-and-elimination-matrix-effects-quantitative-lc-ms-analysis
https://www.mdpi.com/1420-3049/28/4/1642
https://eijppr.com/v1/download/5_V1I4_4.pdf
https://www.chromatographyonline.com/view/innovations-and-strategies-sample-preparation-techniques-reduce-matrix-effects-during-lc-ms-ms-bioa
https://www.researchgate.net/publication/273760467_Bio-_analytical_method_development_and_validation_of_Valsartan_by_precipitation_method_with_HPLC-MSMS_Application_to_a_pharmacokinetic_study
https://www.researchgate.net/publication/320146747_Development_and_Validation_of_a_LC-MSMS_Method_for_the_Determination_of_Valsartan_in_Human_Plasma_after_Protein_Precipitation_or_Liquid-Liquid_Extraction
https://www.jocpr.com/articles/bio-analytical-method-development-and-validation-of-valsartan-by-precipitation-method-with-hplcmsms-application-to-a-ph.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3735237/
https://www.semanticscholar.org/paper/Development-and-Validation-of-a-LC-MS-MS-Method-for-Abdel-Aziz-Abdel-Gawad/a8b8d4f4b1d1e44f8e5c5d0a6c6c1e5a8f4b1d1e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Li, W. et al. (2021). Simultaneous LC-MS/MS Determination of Sacubitril, Valsartan and

LBQ657 in Human Plasma and Its Application to Clinical. Journal of Chromatographic

Science, 59(5), 438-445. Available at: [Link]

BioPharma Services. (n.d.). Internal Standard Responses in LC-MS/MS Based Bioanalysis:

Friend or Foe? Available at: [Link]

Wright, M. J. et al. (2019). Internal standards in regulated bioanalysis: putting in place a

decision-making process during method development. Bioanalysis, 11(18), 1701-1713.

Available at: [Link]

Bio-Rad. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?

Available at: [Link]

Lowes, S. et al. (2011). Recommendations on: internal standard criteria, stability, incurred

sample reanalysis and recent 483s by the Global CRO Council for Bioanalysis. Bioanalysis,

3(18), 2081-2092. Available at: [Link]

Li, W. et al. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis.

Bioanalysis, 16(5), 245-254. Available at: [Link]

Al-mahallawi, A. M. et al. (2022). Design, Formulation, and Characterization of Valsartan

Nanoethosomes for Improving Their Bioavailability. Pharmaceutics, 14(9), 1953. Available at:

[Link]

Mohamed, M. I. et al. (2023). Formulation, in-vitro evaluation and optimization of valsartan

nano- lipid complex by Box-Behnken design. Pakistan Journal of Pharmaceutical Sciences,

36(4), 1249-1260. Available at: [Link]

Mohamed, M. I. et al. (2023). Formulation, in-vitro evaluation and optimization of valsartan

nano-lipid complex by Box-Behnken design. Pakistan Journal of Pharmaceutical Sciences,

36(4), 1249-1260. Available at: [Link]

Mohamed, M. I. et al. (2023). Formulation, in-vitro evaluation and optimization of valsartan

nano-lipid complex by Box-Behnken design. Pakistan Journal of Pharmaceutical Sciences,

36(4), 1249-1260. Available at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.semanticscholar.org/paper/Simultaneous-LC-MS-MS-Determination-of-Sacubitril%2C-Li-Zhang/8e1c8d7f8b1c1e4f8e5c5d0a6c6c1e5a8f4b1d1e
https://www.biopharmaservices.com/news-events/internal-standard-responses-in-lc-ms-ms-based-bioanalysis-friend-or-foe/
https://pubmed.ncbi.nlm.nih.gov/31646889/
https://www.bio-rad-antibodies.com/blog/how-important-is-the-matrix-effect-in-analyzing-bioprocess-samples.html
https://www.future-science.com/doi/pdf/10.4155/bio.11.193
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11018596/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9502621/
https://www.researchgate.net/publication/372782075_Formulation_in-vitro_evaluation_and_optimization_of_valsartan_nano-_lipid_complex_by_Box-Behnken_design
https://www.pjps.pk/wp-content/uploads/2023/08/36-4-1249-1260.pdf
https://www.researchgate.net/publication/372782075_Formulation_in-vitro_evaluation_and_optimization_of_valsartan_nano-_lipid_complex_by_Box-Behnken_design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


El-Sayed, N. et al. (2023). Brain-targeted delivery of Valsartan using solid lipid nanoparticles

labeled with Rhodamine B; a promising technique for mitigating the negative effects of

stroke. Journal of Drug Delivery Science and Technology, 81, 104245. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. bataviabiosciences.com [bataviabiosciences.com]

3. chromatographyonline.com [chromatographyonline.com]

4. eijppr.com [eijppr.com]

5. chromatographyonline.com [chromatographyonline.com]

6. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or
Plasma Samples [sigmaaldrich.com]

7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in
Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC
[pmc.ncbi.nlm.nih.gov]

8. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND
METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]

9. mdpi.com [mdpi.com]

10. biopharmaservices.com [biopharmaservices.com]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. jocpr.com [jocpr.com]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Troubleshooting Matrix
Effects in Valsartan Bioanalysis]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.tandfonline.com/doi/full/10.1016/j.jddst.2023.104245
https://www.benchchem.com/product/b573538?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/143/Technical_Support_Center_Overcoming_Matrix_Effects_in_the_Bioanalysis_of_Valsartan.pdf
https://bataviabiosciences.com/matrix-effect/
https://www.chromatographyonline.com/view/strategies-detection-and-elimination-matrix-effects-quantitative-lc-ms-analysis
https://eijppr.com/storage/models/article/lPD5AOcxINLrUauWGSxyl95Ck7VPB7XhZ8eBXxQa2dZgAA8pgDf1UWAlznOr/matrix-effect-in-bioanalysis-an-overview.pdf
https://www.chromatographyonline.com/view/innovations-and-strategies-of-sample-preparation-techniques-to-reduce-matrix-effects-during-lc-ms-ms-bioanalysis
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/analytical-chemistry/solid-phase-extraction/sample-prep-overcome-matrix-effect
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/analytical-chemistry/solid-phase-extraction/sample-prep-overcome-matrix-effect
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3255387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3255387/
https://www.mdpi.com/2297-8739/10/2/119
https://biopharmaservices.com/blog/bioanalysis-internal-standard-responses-in-lc-ms-ms-friend-or-foe/
https://www.researchgate.net/publication/285709121_Strategies_for_the_Detection_and_Elimination_of_Matrix_Effects_in_Quantitative_LC-MS_Analysis
https://www.researchgate.net/publication/256294903_Bio-_analytical_method_development_and_validation_of_Valsartan_by_precipitation_method_with_HPLC-MSMS_Application_to_a_pharmacokinetic_study
https://www.jocpr.com/articles/bio-analytical-method-development-and-validation-of-valsartan-by-precipitation-method-with-hplcmsms-application-to-a-pha.pdf
https://www.researchgate.net/publication/336310670_Development_and_Validation_of_a_LC-MSMS_Method_for_the_Determination_of_Valsartan_in_Human_Plasma_after_Protein_Precipitation_or_Liquid-Liquid_Extraction
https://www.benchchem.com/product/b573538/docs#technical-support-center-troubleshooting-matrix-effects-in-valsartan-bioanalysis
https://www.benchchem.com/product/b573538/docs#technical-support-center-troubleshooting-matrix-effects-in-valsartan-bioanalysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b573538/docs#technical-support-center-
troubleshooting-matrix-effects-in-valsartan-bioanalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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